Cas no 1342133-04-3 (Tert-butyl 4-methylpiperidine-4-carboxylate)
Tert-butyl 4-methylpiperidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-methylpiperidine-4-carboxylate
- tert-butyl4-methylpiperidine-4-carboxylate
- 4-methylpiperidin-4-carboxylic acid tert-butyl ester
- Tert-butyl 4-methylpiperidine-4-carboxylate
-
- MDL: MFCD18271903
- Inchi: 1S/C11H21NO2/c1-10(2,3)14-9(13)11(4)5-7-12-8-6-11/h12H,5-8H2,1-4H3
- InChI Key: LCYTVQCCTFSJQX-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(C1(C)CCNCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 212
- XLogP3: 1.5
- Topological Polar Surface Area: 38.3
Tert-butyl 4-methylpiperidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1083494-1g |
tert-Butyl 4-methylpiperidine-4-carboxylate |
1342133-04-3 | 95% | 1g |
$455.0 | 2024-04-24 | |
| Ambeed | A1083494-5g |
tert-Butyl 4-methylpiperidine-4-carboxylate |
1342133-04-3 | 95% | 5g |
$1322.0 | 2024-04-24 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01033589-1g |
tert-Butyl 4-methylpiperidine-4-carboxylate |
1342133-04-3 | 95% | 1g |
¥3122.0 | 2023-04-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01033589-5g |
tert-Butyl 4-methylpiperidine-4-carboxylate |
1342133-04-3 | 95% | 5g |
¥9072.0 | 2023-04-03 | |
| Enamine | EN300-261775-0.05g |
tert-butyl 4-methylpiperidine-4-carboxylate |
1342133-04-3 | 95% | 0.05g |
$149.0 | 2024-06-18 | |
| Enamine | EN300-261775-0.1g |
tert-butyl 4-methylpiperidine-4-carboxylate |
1342133-04-3 | 95% | 0.1g |
$221.0 | 2024-06-18 | |
| Enamine | EN300-261775-0.25g |
tert-butyl 4-methylpiperidine-4-carboxylate |
1342133-04-3 | 95% | 0.25g |
$315.0 | 2024-06-18 | |
| Enamine | EN300-261775-0.5g |
tert-butyl 4-methylpiperidine-4-carboxylate |
1342133-04-3 | 95% | 0.5g |
$501.0 | 2024-06-18 | |
| Enamine | EN300-261775-1.0g |
tert-butyl 4-methylpiperidine-4-carboxylate |
1342133-04-3 | 95% | 1.0g |
$642.0 | 2024-06-18 | |
| Enamine | EN300-261775-2.5g |
tert-butyl 4-methylpiperidine-4-carboxylate |
1342133-04-3 | 95% | 2.5g |
$1260.0 | 2024-06-18 |
Tert-butyl 4-methylpiperidine-4-carboxylate Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Tert-butyl 4-methylpiperidine-4-carboxylate
Tert-butyl 4-methylpiperidine-4-carboxylate (CAS No. 1342133-04-3): A Key Intermediate in Modern Pharmaceutical Synthesis
Tert-butyl 4-methylpiperidine-4-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1342133-04-3, is a significant compound in the realm of pharmaceutical chemistry. This compound, featuring a piperidine core substituted with a methyl group at the 4-position and a tert-butyl ester at the 4-carboxyl position, has garnered attention due to its versatile applications in drug development and synthetic chemistry.
The structural motif of Tert-butyl 4-methylpiperidine-4-carboxylate makes it a valuable intermediate in the synthesis of various bioactive molecules. The piperidine ring is a common pharmacophore in many drugs, contributing to their biological activity and pharmacokinetic properties. The presence of the methyl and tert-butyl groups enhances the compound's stability and reactivity, making it an ideal candidate for further functionalization.
In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders. Piperidine derivatives have shown promise in this area, particularly in the treatment of Alzheimer's disease and Parkinson's disease. Tert-butyl 4-methylpiperidine-4-carboxylate serves as a crucial building block in synthesizing these derivatives. For instance, researchers have utilized this compound to develop acetylcholinesterase inhibitors, which are pivotal in managing cognitive decline associated with neurodegenerative diseases.
The pharmaceutical industry has also explored the use of Tert-butyl 4-methylpiperidine-4-carboxylate in the development of antipsychotic and antidepressant medications. The piperidine scaffold is known to interact with various neurotransmitter receptors, making it an attractive scaffold for designing drugs that modulate central nervous system activity. Recent studies have demonstrated that derivatives of this compound can effectively target dopamine and serotonin receptors, leading to improved therapeutic outcomes.
Another notable application of Tert-butyl 4-methylpiperidine-4-carboxylate is in the synthesis of protease inhibitors. Proteases play a critical role in many biological processes, including inflammation and infection. By designing molecules that inhibit specific proteases, researchers can develop drugs that target these pathways effectively. Tert-butyl 4-methylpiperidine-4-carboxylate has been used to create protease inhibitors with high specificity and potency, offering new avenues for treating diseases such as HIV and cancer.
The synthetic utility of Tert-butyl 4-methylpiperidine-4-carboxylate extends beyond pharmaceuticals. It is also employed in agrochemical research, where piperidine derivatives are being explored for their potential as pesticides and herbicides. The structural flexibility of this compound allows chemists to modify its properties, enabling the design of molecules that are both effective and environmentally friendly.
In conclusion, Tert-butyl 4-methylpiperidine-4-carboxylate (CAS No. 1342133-04-3) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug development. As research continues to uncover new therapeutic targets and synthetic methodologies, the demand for high-quality intermediates like Tert-butyl 4-methylpiperidine-4-carboxylate is expected to grow, driving innovation in both academic and industrial settings.
1342133-04-3 (Tert-butyl 4-methylpiperidine-4-carboxylate) Related Products
- 2016319-35-8(tert-butyl 4-(methoxymethyl)piperidine-4-carboxylate)
- 1909319-37-4(tert-butyl 6-azaspiro2.5octane-1-carboxylate)
- 2680878-55-9(Tert-butyl 2-methyl-4-(piperidin-4-yl)butanoate)
- 1340301-26-9(Tert-butyl 4-ethylpiperidine-4-carboxylate)
- 2138411-93-3(tert-butyl 2-(piperidin-4-yl)spiro3.3heptane-2-carboxylate)
- 1226595-04-5(1-Piperidin-4-yl-cyclopropanecarboxylic acid tert-butyl ester)
- 138007-24-6(Tert-butyl Piperidine-4-carboxylate)
- 1989672-82-3(Tert-butyl 4-methylpiperidine-4-carboxylate hydrochloride)
- 2763928-75-0(tert-butyl 8-azaspiro4.5decane-2-carboxylate)
- 2639452-73-4(tert-butyl 2-(piperidin-4-yl)propanoate)